molecular formula C15H20FNO4 B13723424 3-(4-Fluoro-3-hydroxy-phenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester

3-(4-Fluoro-3-hydroxy-phenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester

Cat. No.: B13723424
M. Wt: 297.32 g/mol
InChI Key: OFSFUPIVHSUEER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Fluoro-3-hydroxyphenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester is a synthetic organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes a fluoro-substituted phenol, an azetidine ring, and a tert-butyl ester group, making it an interesting subject for chemical studies.

Properties

Molecular Formula

C15H20FNO4

Molecular Weight

297.32 g/mol

IUPAC Name

tert-butyl 3-[(4-fluoro-3-hydroxyphenoxy)methyl]azetidine-1-carboxylate

InChI

InChI=1S/C15H20FNO4/c1-15(2,3)21-14(19)17-7-10(8-17)9-20-11-4-5-12(16)13(18)6-11/h4-6,10,18H,7-9H2,1-3H3

InChI Key

OFSFUPIVHSUEER-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CC(C1)COC2=CC(=C(C=C2)F)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Fluoro-3-hydroxyphenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

    Formation of the Phenol Derivative:

    Azetidine Ring Formation: The next step involves the formation of the azetidine ring, which can be achieved through cyclization reactions involving appropriate precursors.

    Esterification: The final step is the esterification of the carboxylic acid group with tert-butyl alcohol under acidic conditions to form the tert-butyl ester.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(4-Fluoro-3-hydroxyphenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The ester group can be reduced to an alcohol.

    Substitution: The fluoro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

    Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a ketone, while reduction of the ester group can yield an alcohol.

Scientific Research Applications

    Chemistry: It can be used as a building block for the synthesis of more complex molecules.

    Biology: It may serve as a probe for studying biological processes involving fluoro-substituted phenols.

    Medicine: The compound could be investigated for its potential therapeutic properties, such as enzyme inhibition or receptor modulation.

    Industry: It may find applications in the development of new materials or as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(4-Fluoro-3-hydroxyphenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The fluoro group can enhance binding affinity and specificity, while the azetidine ring can influence the compound’s overall conformation and reactivity.

Comparison with Similar Compounds

Similar Compounds

  • 3-(4-Chloro-3-hydroxyphenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester
  • 3-(4-Methyl-3-hydroxyphenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester

Uniqueness

3-(4-Fluoro-3-hydroxyphenoxymethyl)-azetidine-1-carboxylic acid tert-butyl ester is unique due to the presence of the fluoro group, which can significantly alter its chemical and biological properties compared to similar compounds. The fluoro group can enhance metabolic stability, binding affinity, and specificity, making this compound particularly valuable for research applications.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.